![molecular formula C7H6N2O4 B1193951 6-Nitro-1,3-benzodioxol-5-amine CAS No. 64993-07-3](/img/structure/B1193951.png)
6-Nitro-1,3-benzodioxol-5-amine
Overview
Description
6-Nitro-1,3-benzodioxol-5-amine (6-NBD) is a heterocyclic compound with a wide range of scientific applications. It is a key intermediate in the synthesis of a variety of organic compounds, and is used in the synthesis of pharmaceuticals, dyes, and fragrances. 6-NBD also has potential applications in the fields of biochemistry, biophysics, and molecular biology.
Scientific Research Applications
Synthesis of Amino-1,3-benzodioxoles : The preparation of amino-1,3-benzodioxoles, including derivatives of 6-Nitro-1,3-benzodioxol-5-amine, has been explored. These compounds have applications in organic chemistry and pharmaceutical research (Daliacker, Erkens, & Kim, 1978).
Microbial Degradation of Explosives : Research has shown the biotransformation of nitroaromatic explosives into amines, indicating potential applications in environmental bioremediation (Hawari et al., 2000).
Abiotic Formation of Transformation Products : Studies have investigated the abiotic transformations of aromatic amines under certain conditions, which has implications for understanding the behavior of pharmaceuticals and other compounds in the environment (Nödler et al., 2012).
Graphene-Based Catalysis : The reduction of nitro compounds to amines using graphene-based catalysts has been explored, showcasing applications in organic synthesis and environmental remediation (Nasrollahzadeh et al., 2020).
Synthesis of Heterocyclic Compounds : The synthesis and characterization of heterocyclic compounds, including those derived from this compound, have been studied for potential applications in drug development and material science (Simov & Davidkov, 1981).
Preparation of Functionalized Amines and Amides : The use of benzotriazole derivatives and organozinc reagents to prepare functionalized amines and amides, including those with nitro group substitutions, has been researched for applications in synthetic chemistry (Katritzky, Strah, & Belyakov, 1998).
Properties
IUPAC Name |
6-nitro-1,3-benzodioxol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O4/c8-4-1-6-7(13-3-12-6)2-5(4)9(10)11/h1-2H,3,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXZJXBGDLONQGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20345208 | |
Record name | 6-Nitro-1,3-benzodioxol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20345208 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64993-07-3 | |
Record name | 6-Nitro-1,3-benzodioxol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20345208 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.